Cas no 1225713-29-0 (5-Bromo-2-(methylsulfonamido)benzoic Acid)

• Product Name: 5-Bromo-2-(methylsulfonamido)benzoic Acid
• CAS No: 1225713-29-0
• MF: C₈H₈BrNO₄S
• MW: 294.122420310974
• MDL: MFCD00452520
• CID: 1056683
• Update Time: 2025-05-23

5-Bromo-2-(methylsulfonamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methylsulfonamido)benzoic acid
• 5-bromo-2-(methanesulfonamido)benzoic acid
• 5-bromo-2-[(methylsulfonyl)amino]Benzoic acid
• Bromoacetamide-2-chloro-5-benzophenone
• 6335AJ
• 5-bromo-2-methanesulfonamidobenzoic acid
• SY014997
• 5-Bromo-2-(methylsulfonamido)benzoicAcid
• 5-Bromo-2-(methylsulfonamido)benzoic Acid

• MDL： MFCD00452520
• Inchi： 1S/C8H8BrNO4S/c1-15(13,14)10-7-3-2-5(9)4-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： JHPDYTWKYXLERH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 292.93600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8

Experimental Properties

• Boiling Point: 434.7±55.0℃ at 760 mmHg
• PSA: 91.85000
• LogP: 2.67260

Additional information on 5-Bromo-2-(methylsulfonamido)benzoic Acid

Comprehensive Overview of 5-Bromo-2-(methylsulfonamido)benzoic Acid (CAS No. 1225713-29-0)

In the realm of pharmaceutical intermediates and specialty chemicals, 5-Bromo-2-(methylsulfonamido)benzoic Acid (CAS No. 1225713-29-0) stands out as a compound of significant interest. This benzoic acid derivative, characterized by its bromine and methylsulfonamido functional groups, has garnered attention for its potential applications in drug discovery and organic synthesis. Researchers and industry professionals frequently search for terms like "5-Bromo-2-(methylsulfonamido)benzoic Acid synthesis", "CAS 1225713-29-0 applications", and "benzoic acid derivatives in medicine", reflecting its relevance in contemporary scientific discourse.

The structural uniqueness of 5-Bromo-2-(methylsulfonamido)benzoic Acid lies in its combination of a brominated aromatic ring and a sulfonamide moiety. These features make it a versatile building block for designing molecules with enhanced bioavailability and target specificity. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and computationally optimized chemical entities. Queries like "sulfonamide-based drug candidates 2024" and "halogenated benzoic acids in pharmaceuticals" highlight the compound's alignment with cutting-edge research themes.

From a synthetic perspective, CAS 1225713-29-0 is often explored for its role in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and anti-inflammatory agents. The presence of the bromo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched as "palladium-catalyzed modifications of bromo-benzoic acids". Additionally, its methylsulfonamido group contributes to hydrogen-bonding interactions, a property leveraged in structure-activity relationship (SAR) studies—a hot topic in medicinal chemistry forums.

Quality control and analytical profiling of 5-Bromo-2-(methylsulfonamido)benzoic Acid are critical for its industrial adoption. Techniques such as HPLC purity analysis and NMR spectral interpretation (common search terms like "CAS 1225713-29-0 HPLC method") ensure batch consistency, a priority for regulatory compliance in GMP-certified facilities. The compound's stability under various pH conditions—another frequently asked question ("acid stability of sulfonamido-benzoic acids")—makes it suitable for formulations requiring prolonged shelf life.

In conclusion, 5-Bromo-2-(methylsulfonamido)benzoic Acid (CAS No. 1225713-29-0) exemplifies the intersection of traditional organic chemistry and modern drug development. Its multifaceted utility, from serving as a synthon in combinatorial chemistry to enabling rational drug design, positions it as a compound worthy of ongoing investigation. As searches for "emerging benzoic acid analogs" and "sulfonamide pharmacophores" continue to rise, this molecule remains a testament to innovation in chemical sciences.